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Compound of Interest

Compound Name:
3-Chloro-1-(2-methylphenyl)-1-

oxopropane

CAS No.: 898785-08-5

Cat. No.: B1320992

Get Quote

Technical Profile: 3-Chloro-1-(2-methylphenyl)-1-
oxopropane
A Privileged Scaffold for Aryl-Aminoketone
Therapeutics
Executive Summary
3-Chloro-1-(2-methylphenyl)-1-oxopropane (CAS: 898785-08-5) is a bifunctional aromatic

building block characterized by an ortho-substituted aryl ring and a reactive

-chloro ketone tail. It serves as a critical electrophilic intermediate in the synthesis of
aminoketones (muscle relaxants) and chiral amino-alcohols (antidepressants). Its structural
uniqueness lies in the steric influence of the ortho-methyl group, which modulates metabolic
stability and receptor binding affinity in downstream pharmaceutical targets compared to its
para-substituted analogs (e.g., Tolperisone precursors).
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The molecule features a propiophenone core distorted by the steric bulk of the ortho-methyl

group. This steric crowding forces the carbonyl group slightly out of coplanarity with the phenyl

ring, altering the electronic conjugation and reducing the electrophilicity of the carbonyl carbon

compared to the unsubstituted analog.

Electrophilic Sites:

C3 (Alkyl Chloride): Highly reactive toward nucleophilic substitution (

), enabling rapid coupling with secondary amines (e.g., piperidine, pyrrolidine).

C1 (Carbonyl): Susceptible to nucleophilic attack (Grignard, hydrides). The ortho-methyl

group provides facial selectivity during asymmetric reductions.

Leaving Group: The

-chlorine is a good leaving group, but unlike

-halo ketones, it is less prone to immediate elimination, making it stable enough for isolation
yet reactive enough for derivatization.
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Property Value Note

IUPAC Name
3-Chloro-1-(2-

methylphenyl)propan-1-one

CAS Number 898785-08-5

Molecular Formula

Molecular Weight 182.65 g/mol

Appearance
Pale yellow oil or low-melting

solid

Ortho substitution disrupts

crystal packing vs. para isomer

(

54°C).[1]

Boiling Point ~135-140°C @ 10 mmHg Estimated based on homologs.

Solubility
DCM, Toluene, THF, Ethyl

Acetate

Hydrophobic; insoluble in

water.

Synthetic Pathways & Process Chemistry
The synthesis of 3-Chloro-1-(2-methylphenyl)-1-oxopropane presents a classic

regioselectivity challenge. The two primary routes are Friedel-Crafts Acylation (Industrial) and

Grignard Addition to Nitriles (High Precision).

Route A: Friedel-Crafts Acylation (Industrial Standard)
This method uses toluene and 3-chloropropionyl chloride.

Challenge: Toluene directs ortho and para. The para isomer (4-methyl) is thermodynamically

and kinetically favored due to sterics.

Solution: To maximize the ortho isomer, the reaction is run at lower temperatures with

specific Lewis acids, though fractional distillation is invariably required to separate the ortho

product from the para major product.

Route B: Grignard-Nitrile Coupling (High Purity)
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For research applications requiring >98% isomeric purity, the reaction of o-tolylmagnesium

bromide with 3-chloropropionitrile is superior. This route guarantees the ortho position of the

methyl group.

Route A: Friedel-Crafts (Industrial)
Route B: Grignard (High Purity)
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Caption: Comparative synthetic pathways. Route A yields a mixture requiring purification; Route

B is regiospecific for the ortho-isomer.

Experimental Protocol: Grignard Synthesis (Route B)
Rationale: This protocol is selected for the target audience (Researchers) to ensure isomeric

purity, avoiding the difficult separation of ortho/para isomers inherent in the Friedel-Crafts route.

Reagents:
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2-Bromotoluene (1.0 eq)[2]

Magnesium turnings (1.1 eq)

3-Chloropropionitrile (1.0 eq)

THF (Anhydrous)[3]

Ammonium Chloride (sat. aq.)

Step-by-Step Methodology:

Grignard Formation: In a flame-dried 3-neck flask under Argon, activate Mg turnings with a

crystal of iodine. Add 2-bromotoluene in THF dropwise at reflux to generate o-

tolylmagnesium bromide.

Checkpoint: Solution turns turbid/grey, indicating initiation.

Addition: Cool the Grignard solution to -78°C (dry ice/acetone). This low temperature

prevents nucleophilic attack on the chloro-alkyl chain (cyclization side reaction).

Coupling: Add 3-chloropropionitrile (diluted in THF) dropwise over 30 minutes. Stir at -78°C

for 1 hour, then allow to warm to 0°C.

Mechanism:[3][4][5] The Grignard carbon attacks the nitrile carbon, forming a metallo-

imine intermediate.

Hydrolysis: Quench the reaction with cold saturated

followed by 10%

. Stir vigorously for 2 hours to hydrolyze the imine to the ketone.

Workup: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over

, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc 95:5).
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Structural Characterization (The "Fingerprint")
To validate the structure, compare experimental data against these predicted spectral

signatures.

1H NMR (400 MHz, CDCl3):

2.45 (s, 3H): Aryl-CH3 (Distinctive ortho shift).

3.35 (t, J=6.5 Hz, 2H): CO-CH2-CH2.

3.90 (t, J=6.5 Hz, 2H): CH2-CH2-Cl (Deshielded by Cl).

7.20 - 7.65 (m, 4H): Aromatic protons. (Look for the complex ABCD system typical of ortho-
substitution, unlike the symmetric AA'BB' of the para isomer).

IR Spectrum:

1685 cm

: C=O stretch (Conjugated ketone). Lower frequency than non-conjugated (~1715), but
slightly higher than unsubstituted propiophenone due to steric twist reducing conjugation.

760 cm

: C-H out-of-plane bending (Ortho-disubstituted benzene).

Pharmaceutical Utility & Downstream Logic
This molecule is a "gateway" intermediate. The

-chloro ketone motif allows for divergent synthesis of two major CNS-active scaffolds.

Aminoketones (Muscle Relaxants): Direct

displacement of the chloride by secondary amines (e.g., piperidine) yields structures
analogous to Tolperisone or Eperisone, but with ortho-tolyl geometry. These analogs are
investigated for improved metabolic stability (blocking para-hydroxylation).

Aryl-3-amino-propanols (SNRI Analogs): Asymmetric reduction of the ketone followed by

amination yields scaffolds similar to Nisoxetine or Atomoxetine analogs.
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Pathway A: Muscle Relaxants

Pathway B: Antidepressants (SNRI)
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Caption: Divergent synthesis pathways. Pathway A leads to muscle relaxants; Pathway B leads

to SNRI antidepressant scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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